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Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-(2,4-difluorophenyl)acrylate is a fluorinated aromatic acrylate ester with potential
applications in medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its chemical identifiers, physicochemical properties, a plausible
synthetic route, and its potential, though not yet fully elucidated, role in drug discovery as an
intermediate for biologically active compounds. The general biological relevance of related
acrylate derivatives is also discussed to provide context for future research.

Chemical Identifiers and Physicochemical
Properties

Ethyl 3-(2,4-difluorophenyl)acrylate is a distinct chemical entity with the following identifiers:
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Identifier Value Source
CAS Number 134672-68-7 [1]
Chemical Formula C11H10F202 [1]
Molecular Weight 212.196 g/mol [1]
Ethyl 3-(2,4-
IUPAC Name ) N/A
difluorophenyl)prop-2-enoate
Canonical SMILES CCOC(=0)C=Cclccc(c(cl)F)F N/A

InChl Key

CIDYGTPEQJOLBL-
GQCTYLIASA-N

[1]

Precise experimental data for the physical properties of Ethyl 3-(2,4-difluorophenyl)acrylate

are not readily available in the public domain. However, based on the properties of the parent

compound, ethyl acrylate, the following are estimated characteristics:

Property Value (for Ethyl Acrylate) Notes
o The difluorophenyl group may
Appearance Colorless liquid ) ]
impart a slight color.
_ _ Expected to be different for the
Melting Point -71°C )
titte compound.
Expected to be significantly
Boiling Point 99.4 °C higher due to increased
molecular weight and polarity.
_ Likely to be higher for the title
Density 0.9405 g/mL
compound.
Solubility in water is expected
to be lower due to the
- ] hydrophobic difluorophenyl
Solubility 1.5 g/100 mL in water

group. It is expected to be
soluble in common organic

solvents.
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Ethyl 3-(2,4-
difluorophenyl)acrylate is not widely published, a plausible and commonly employed method
for synthesizing similar a,B-unsaturated esters is the Horner-Wadsworth-Emmons reaction.

Proposed Synthetic Pathway: Horner-Wadsworth-
Emmons Reaction

This reaction involves the condensation of an aldehyde with a phosphonate ylide, which is
generated in situ from a phosphonate ester and a base.

. Sodium Hydride (NaH)
Triethyl phosphonoacetate @

Deprotonation

Phosphonate Ylide
(Intermediate)

2,4-Difluorobenzaldehyde

Condensation

Ethyl 3-(2,4-difluorophenyl)acrylate

Click to download full resolution via product page
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Caption: Proposed Horner-Wadsworth-Emmons synthesis of Ethyl 3-(2,4-

difluorophenyl)acrylate.

Experimental Protocol (Hypothetical)

Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend sodium hydride (1.2
equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.
Add triethyl phosphonoacetate (1.1 equivalents) dropwise via the dropping funnel. Allow the
mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour until the
evolution of hydrogen gas ceases, indicating the formation of the phosphonate ylide.

Condensation Reaction: Dissolve 2,4-difluorobenzaldehyde (1.0 equivalent) in anhydrous
THF and add it dropwise to the ylide solution at 0 °C. After the addition is complete, allow the
reaction mixture to warm to room temperature and stir for 12-24 hours.

Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous
ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to
afford the pure Ethyl 3-(2,4-difluorophenyl)acrylate.

Applications in Drug Development and Biological
Relevance

Direct evidence of the biological activity or application of Ethyl 3-(2,4-difluorophenyl)acrylate

in drug development is limited in publicly accessible literature. However, the acrylate moiety

and the difluorophenyl group are present in numerous biologically active compounds,

suggesting that this molecule could serve as a valuable intermediate in medicinal chemistry.

Acrylate derivatives are known to participate in Michael additions, a key reaction in the

formation of carbon-carbon and carbon-heteroatom bonds, making them versatile building

blocks for more complex molecules. Phenylacetate and styrene derivatives, which share

structural similarities, are known for their extensive biological activities.[2]
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Furthermore, related acrylate-based compounds have been investigated for their potential as:

o Anticancer Agents: Certain 3-phenylacrylate derivatives have shown antiproliferative activity.
For instance, some analogs of combretastatin containing a 3-(4-chlorophenyl)acrylate
scaffold have demonstrated cytotoxic effects against breast cancer cell lines.[3][4]

» Antiviral Agents: Some ethyl 2-cyano-3-substituted-amino-3-[2-(4-fluorophenyl)-ethylamino]-
acrylates have shown moderate activity against the Tobacco mosaic virus.[5]

e Pharmaceutical Coatings: Copolymers of ethyl acrylate and methacrylic acid are used as
enteric coatings for pharmaceutical tablets due to their pH-dependent solubility.[6]

Potential Workflow for Investigating Biological Activity

The following workflow illustrates a potential path for researchers to explore the biological
relevance of Ethyl 3-(2,4-difluorophenyl)acrylate and its derivatives.
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Caption: A logical workflow for the discovery of new drug candidates starting from Ethyl 3-(2,4-
difluorophenyl)acrylate.

Conclusion

Ethyl 3-(2,4-difluorophenyl)acrylate is a chemical compound with established identifiers and
a plausible synthetic route. While direct data on its physical properties and biological activity
are scarce, its structural motifs suggest it is a promising starting material or intermediate for the
synthesis of novel compounds with potential applications in drug discovery and materials
science. Further research is warranted to fully characterize this compound and explore its utility
in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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